![molecular formula C10H9BrN2O2 B1426563 Ethyl 5-bromo-1H-benzo[d]imidazole-7-carboxylate CAS No. 1100218-00-5](/img/structure/B1426563.png)
Ethyl 5-bromo-1H-benzo[d]imidazole-7-carboxylate
Overview
Description
Ethyl 5-bromo-1H-benzo[d]imidazole-7-carboxylate, also known as 5-bromo-1H-benzo[d]imidazole-7-carboxylic acid ethyl ester, is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. It is a small molecule that can be synthesized from a variety of starting materials, and it has been studied for its potential use in drug design, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
Crystal Structure and Synthesis
- Studies on compounds similar to Ethyl 5-bromo-1H-benzo[d]imidazole-7-carboxylate have focused on their crystal structure and synthesis. For instance, Ethyl 1-benzyl-2-(thiophen-3-yl)-1H-benzo[d]imidazole-5-carboxylate was prepared and characterized, revealing insights into its molecular structure through X-ray diffraction and spectroscopic methods (Kumar et al., 2020).
Role in Crystal Packing and Hydrogen Bonding
- The role of similar compounds in crystal packing and hydrogen bonding has been explored. For example, ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate demonstrated the significance of hydrogen bonds in crystal packing, particularly how co-crystallized water molecules act as strong hydrogen bond donors and acceptors (Yeong et al., 2018).
Pharmaceutical Research
- Some derivatives of this compound have been synthesized and evaluated for their potential pharmacological activities, such as antimicrobial and antitumor properties. For instance, novel benzimidazole–oxadiazole hybrid molecules, which include similar compounds, have shown promising antimicrobial activities (Shruthi et al., 2016).
Mechanism of Action
Mode of Action
It is known that indole derivatives, which share a similar structure, can bind with high affinity to multiple receptors . This suggests that ethyl 5-bromo-1H-1,3-benzodiazole-7-carboxylate may interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that ethyl 5-bromo-1H-1,3-benzodiazole-7-carboxylate may affect a variety of biochemical pathways, leading to diverse downstream effects.
Result of Action
Given the diverse biological activities of indole derivatives , it is possible that this compound may have a wide range of effects at the molecular and cellular levels.
Properties
IUPAC Name |
ethyl 6-bromo-1H-benzimidazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2/c1-2-15-10(14)7-3-6(11)4-8-9(7)13-5-12-8/h3-5H,2H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDERRXRFIWYPDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=CC(=C1)Br)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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